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Executive Summary
Benzyltrimethylammonium tribromide (BTMAT) has emerged as a significant reagent in

organic synthesis, offering a safer and more manageable alternative to elemental bromine.[1]

[2] As a stable, crystalline solid, it facilitates precise stoichiometric control and simplifies

handling procedures.[1][3] This document provides an in-depth technical overview of the

mechanisms governing bromination reactions using BTMAT across various substrate classes,

including aromatic compounds, alkenes, and carbonyls. It consolidates quantitative data,

details experimental protocols, and employs process diagrams to illustrate the core chemical

transformations for professionals in research and drug development.

The Core Brominating Species: The Tribromide
Anion
The efficacy of Benzyltrimethylammonium Tribromide (BTMAT) as a brominating agent

stems from its anionic component, the tribromide ion (Br₃⁻).[4] This ion exists in equilibrium

with molecular bromine (Br₂) and a bromide ion (Br⁻). This equilibrium ensures a low, constant

concentration of molecular bromine, which acts as the primary electrophile in most reactions.

This controlled release mitigates the high reactivity and hazards associated with using liquid
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bromine directly.[4] The large benzyltrimethylammonium cation helps to stabilize the tribromide

anion in the solid state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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